![molecular formula C15H22Cl2N2O2 B4949691 2-{2-[4-(2,3-dichlorobenzyl)-1-piperazinyl]ethoxy}ethanol CAS No. 415701-95-0](/img/structure/B4949691.png)
2-{2-[4-(2,3-dichlorobenzyl)-1-piperazinyl]ethoxy}ethanol
Overview
Description
2-{2-[4-(2,3-dichlorobenzyl)-1-piperazinyl]ethoxy}ethanol, also known as AE-37, is a synthetic compound that has been extensively studied for its potential use in cancer immunotherapy.
Mechanism of Action
2-{2-[4-(2,3-dichlorobenzyl)-1-piperazinyl]ethoxy}ethanol works by stimulating the immune system to recognize and attack cancer cells. It does this by binding to the major histocompatibility complex (MHC) class II molecules on the surface of antigen-presenting cells (APCs), such as dendritic cells. This results in the activation of CD4+ T cells, which recognize and target cancer cells that express the HER2/neu protein.
Biochemical and Physiological Effects
This compound has been shown to induce a robust immune response in preclinical and clinical studies. It stimulates the production of HER2/neu-specific CD4+ T cells, which secrete cytokines and chemokines that attract other immune cells to the site of the tumor. This leads to the destruction of cancer cells and the prevention of tumor growth.
Advantages and Limitations for Lab Experiments
2-{2-[4-(2,3-dichlorobenzyl)-1-piperazinyl]ethoxy}ethanol has several advantages for lab experiments. It is a well-characterized compound that can be synthesized in large quantities. It is also relatively stable and can be stored for long periods of time. However, one limitation is that it requires the use of specialized equipment and techniques for its synthesis and purification.
Future Directions
There are several future directions for the research on 2-{2-[4-(2,3-dichlorobenzyl)-1-piperazinyl]ethoxy}ethanol. One area of focus is the optimization of the vaccine formulation and dosing regimen to maximize its efficacy. Another area of interest is the combination of this compound with other immunotherapeutic agents, such as checkpoint inhibitors, to enhance its anti-tumor activity. Additionally, there is ongoing research on the use of this compound in other types of cancer, such as prostate and lung cancer.
Synthesis Methods
2-{2-[4-(2,3-dichlorobenzyl)-1-piperazinyl]ethoxy}ethanol is synthesized through a multistep process involving the reaction of 2-(2-aminoethoxy)ethanol with 2,3-dichlorobenzyl chloride, followed by the reaction of the resulting intermediate with piperazine. The final product is purified by column chromatography and characterized by various spectroscopic techniques.
Scientific Research Applications
2-{2-[4-(2,3-dichlorobenzyl)-1-piperazinyl]ethoxy}ethanol has been extensively studied for its potential use in cancer immunotherapy. It is a peptide-based vaccine that is designed to target and activate the immune system against cancer cells. This compound is derived from the HER2/neu protein, which is overexpressed in various types of cancer, including breast, ovarian, and gastric cancers.
Properties
IUPAC Name |
2-[2-[4-[(2,3-dichlorophenyl)methyl]piperazin-1-yl]ethoxy]ethanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22Cl2N2O2/c16-14-3-1-2-13(15(14)17)12-19-6-4-18(5-7-19)8-10-21-11-9-20/h1-3,20H,4-12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWSOBLTZCGLXNE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCOCCO)CC2=C(C(=CC=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501169559 | |
Record name | 2-[2-[4-[(2,3-Dichlorophenyl)methyl]-1-piperazinyl]ethoxy]ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501169559 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
333.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
415701-95-0 | |
Record name | 2-[2-[4-[(2,3-Dichlorophenyl)methyl]-1-piperazinyl]ethoxy]ethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=415701-95-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-[2-[4-[(2,3-Dichlorophenyl)methyl]-1-piperazinyl]ethoxy]ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501169559 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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